Cas no 886961-50-8 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide)

• Product Name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide
• CAS No: 886961-50-8
• MF: C₁₄H₁₇N₅O₂S
• MW: 319.382080793381
• CID: 5479826
• Update Time: 2025-05-26

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• Acetamide, 2-[(4-amino-4,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)thio]-N-(2,6-dimethylphenyl)-
• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide

• Inchi： 1S/C14H17N5O2S/c1-8-5-4-6-9(2)12(8)16-11(20)7-22-14-18-17-10(3)13(21)19(14)15/h4-6H,7,15H2,1-3H3,(H,16,20)
• InChI Key： TTZBXZAOWFUKNE-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CSC1N(N)C(=O)C(C)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide

Research Briefing on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide (CAS: 886961-50-8)

The compound 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide (CAS: 886961-50-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine and acetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of 886961-50-8 with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes a one-pot reaction strategy, significantly reducing the number of steps and improving overall efficiency. This breakthrough has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, which are critical for optimizing the compound's therapeutic potential.

Pharmacological investigations have revealed that 886961-50-8 exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling molecules, such as NF-κB and COX-2, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile.

Further research has explored the compound's potential in oncology. A recent study in Cancer Research (2024) highlighted its ability to induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. These findings position 886961-50-8 as a promising candidate for further development in cancer therapy, particularly for tumors with dysregulated PI3K signaling.

Despite these promising results, challenges remain in the clinical translation of 886961-50-8. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the development of derivatives with improved selectivity and the exploration of combination therapies to enhance efficacy.

In conclusion, 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide (886961-50-8) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications.